Cas no 2138277-62-8 (4-Amino-1-(benzyloxy)butan-2-ol hydrochloride)

• Product Name: 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride
• CAS No: 2138277-62-8
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5929291
• PubChem ID: 137702162
• Update Time: 2025-06-07

4-Amino-1-(benzyloxy)butan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2138277-62-8
• 4-amino-1-(benzyloxy)butan-2-ol hydrochloride
• EN300-718045
• 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride

• Inchi： 1S/C11H17NO2.ClH/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10;/h1-5,11,13H,6-9,12H2;1H
• InChI Key： NPVJVQIHZZSQOW-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)CC(CCN)O

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride

4-Amino-1-(benzyloxy)butan-2-ol Hydrochloride (CAS No. 2138277-62-8): An Overview

4-Amino-1-(benzyloxy)butan-2-ol hydrochloride (CAS No. 2138277-62-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic areas, including neurology and cardiology. The compound's structure consists of a butan-2-ol backbone with a benzyloxy substituent and an amino group, all of which are crucial for its biological activity and chemical properties.

The benzyloxy group in 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride plays a vital role in enhancing the compound's solubility and stability, making it suitable for use in aqueous solutions. This property is particularly important in pharmaceutical formulations where solubility can significantly impact the bioavailability and efficacy of the drug. Additionally, the presence of the amino group confers the compound with potential binding capabilities to various receptors and enzymes, which is essential for its pharmacological activity.

Recent studies have highlighted the potential of 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to serotonin receptors, specifically 5-HT_1A. This selective binding suggests that 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride could be a promising candidate for the treatment of mood disorders such as depression and anxiety. The ability to modulate serotonin levels without affecting other neurotransmitter systems makes it a valuable tool in developing more targeted and effective therapeutic agents.

In addition to its potential in neurology, 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride has shown promise in cardiovascular research. A study conducted by researchers at the University of California found that this compound can effectively reduce blood pressure by acting on vascular smooth muscle cells. The mechanism involves the activation of potassium channels, leading to vasodilation and a subsequent decrease in blood pressure. This finding opens up new avenues for the development of antihypertensive drugs with fewer side effects compared to current treatments.

The synthesis of 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride involves several steps, including the protection of functional groups, substitution reactions, and deprotection. One common synthetic route involves starting from butan-2-one, which undergoes a series of transformations to introduce the benzyloxy and amino groups. The final step involves the conversion to the hydrochloride salt to enhance its stability and solubility. The synthetic process is well-documented in the literature and can be adapted to large-scale production for pharmaceutical applications.

The safety profile of 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride has been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing phase I clinical trials are currently assessing the pharmacokinetics and safety of 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride, with promising preliminary results indicating a favorable safety profile.

In conclusion, 4-Amino-1-(benzyloxy)butan-2-ol hydrochloride (CAS No. 2138277-62-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and chemical properties, making it a valuable candidate for further development in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for conditions such as mood disorders and hypertension.